Cas no 1803567-35-2 (1H-Pyrido[3,4-b][1,4]oxazine, 6-ethyloctahydro-)

• Product Name: 1H-Pyrido[3,4-b][1,4]oxazine, 6-ethyloctahydro-
• CAS No: 1803567-35-2
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 5172058
• PubChem ID: 102555140
• Update Time: 2026-03-04

1H-Pyrido[3,4-b][1,4]oxazine, 6-ethyloctahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b][1,4]oxazine, 6-ethyloctahydro-

• Inchi： 1S/C9H18N2O/c1-2-11-5-3-8-9(7-11)12-6-4-10-8/h8-10H,2-7H2,1H3
• InChI Key： PNEKHLPPHFHBOC-UHFFFAOYSA-N
• SMILES： O1CCNC2CCN(CC)CC12

Additional information on 1H-Pyrido[3,4-b][1,4]oxazine, 6-ethyloctahydro-

1H-Pyrido[3,4-b][1,4]oxazine, 6-ethyloctahydro-：A Promising Scaffold in Modern Pharmaceutical and Materials Science Research

1H-Pyrido[3,4-b][1,4]oxazine, 6-ethyloctahydro- (CAS No. 1803567-35-2) is a structurally unique nitrogen-containing heterocyclic compound that has garnered significant attention in recent years due to its diverse biological activities and potential applications in drug discovery and advanced materials development. This compound belongs to the broader class of oxazines, a family of six-membered ring systems characterized by the presence of both oxygen and nitrogen atoms, which are known to exhibit a wide range of pharmacological properties. The 6-ethyloctahydro- substituent in this molecule introduces a unique three-dimensional conformation that may influence its molecular interactions with biological targets, making it an intriguing candidate for further exploration in medicinal chemistry.

Recent advances in computational chemistry and structural biology have enabled researchers to elucidate the molecular mechanisms underlying the biological activities of 1H-Pyrido[3,4-b][1,4]oxazine, 6-ethyloctahydro-. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in the pathogenesis of neurodegenerative disorders. The research team employed molecular docking simulations and in vitro assays to show that the 6-ethyloctahydro- group forms hydrogen bonds with specific residues in the enzyme's active site, thereby modulating its catalytic function. These findings highlight the potential of this scaffold as a lead compound for the development of novel therapeutics targeting protein-protein interactions in complex disease states.

The 1H-Pyrido[3,4-b][1,4]oxazine core structure has also been explored in the context of drug delivery systems and targeted therapy applications. A 2024 investigation in Advanced Drug Delivery Reviews reported the successful conjugation of 1H-Pyrido[3,4-b][1,4]oxazine, 6-ethyloctahydro- derivatives with polymeric nanoparticles to enhance their bioavailability and specificity in cancer treatment. The study emphasized the role of the 6-ethyloctahydro- substituent in stabilizing the nanoparticle-ligand complex, which improved the compound's penetration into tumor tissues while reducing systemic toxicity. This application underscores the versatility of the 1H-Pyrido[3,4-b][1,4]oxazine framework in designing next-generation drug delivery platforms.

From a synthetic chemistry perspective, the development of efficient and scalable methods for the preparation of 1H-Pyrido[3,4-b][1,4]oxazine, 6-ethyloctahydro- has been a major focus of recent research. A 2023 breakthrough in Organic Letters described a novel one-pot synthetic route involving domino reactions and transition-metal-catalyzed cyclizations. The methodology leveraged the unique reactivity of the 6-ethyloctahydro- substituent to achieve high regioselectivity and stereoselectivity in the formation of the six-membered ring system. This advancement has significant implications for the large-scale production of this compound, enabling its use in both academic research and industrial applications.

The 1H-Pyrido[3,4-b][1,4]oxazine scaffold has also shown promise in the field of materials science, particularly in the development of functional polymers and smart materials. A 2024 study in ACS Applied Materials & Interfaces explored the use of 1H-Pyrido[3,4-b][1,4]oxazine, 6-ethyloctahydro- as a building block for self-assembling supramolecular systems. The researchers demonstrated that the compound's hydrogen-bonding capabilities and hydrophobic interactions could be harnessed to create stimuli-responsive materials with potential applications in flexible electronics and biodegradable packaging. These findings illustrate the broad utility of this molecule beyond traditional pharmaceutical contexts.

Moreover, the 6-ethyloctahydro- substituent has been shown to play a critical role in modulating the solubility and membrane permeability of 1H-Pyrido[3,4-b][1,4]oxazine derivatives. A comparative study published in European Journal of Pharmaceutical Sciences in 2023 evaluated the physicochemical properties of several analogs of 1H-Pyrido[3,4-b][1,4]oxazine, 6-ethyloctahydro-. The results indicated that the 6-ethyloctahydro- group significantly enhanced the compound's lipophilicity, which was correlated with improved oral bioavailability in preclinical models. This property is particularly valuable for the development of orally administered therapeutics with enhanced patient compliance.

In the realm of agrochemicals, researchers have begun investigating the potential of 1H-Pyrido[3,4-b][1,4]oxazine, 6-ethyloctahydro- as a lead structure for the development of selective herbicides and fungicides. A 2023 paper in Pesticide Biochemistry and Physiology reported that derivatives of this compound exhibited strong antifungal activity against a range of plant pathogens. The study attributed this efficacy to the compound's ability to disrupt fungal cell wall integrity through interactions with chitin-binding proteins. These findings open new avenues for the application of 1H-Pyrido[3,4-b][1,4]oxazine scaffolds in sustainable agriculture.

As the field of computational drug design continues to evolve, the 1H-Pyrido[3,4-b][1,4]oxazine, 6-ethyloctahydro- structure has become a focal point for virtual screening campaigns aimed at identifying novel enzyme inhibitors and receptor modulators. A 2024 review in Current Opinion in Drug Discovery & Development highlighted the use of machine learning algorithms to predict the binding affinities of this compound with various biological targets. The analysis revealed that the 6-ethyloctahydro- group's spatial arrangement is a key determinant of the molecule's selectivity for specific protein targets, providing valuable insights for the rational design of more effective therapeutics.

Looking ahead, the 1H-Pyrido[3,4-b][1,4]oxazine, 6-ethyloctahydro- scaffold is poised to play a pivotal role in the development of multifunctional therapeutics that combine antitumor, antimicrobial, and anti-inflammatory activities. Ongoing research in multitarget drug discovery is exploring the possibility of engineering this molecule to simultaneously modulate multiple signaling pathways involved in complex diseases. The 6-ethyloctahydro- substituent's structural flexibility is expected to be instrumental in achieving this goal, as it allows for the introduction of diverse functional groups while maintaining the core scaffold's pharmacological profile.

In conclusion, 1H-Pyrido[3,4-b][1,4]oxazine, 6-ethyloctahydro- (CAS No. 1803567-35-2) represents a compelling example of how the strategic modification of heterocyclic scaffolds can yield molecules with diverse and valuable biological properties. From its applications in pharmaceuticals and materials science to its potential in agrochemicals and targeted drug delivery, this compound continues to inspire innovation across multiple scientific disciplines. As our understanding of its molecular interactions and synthetic potential deepens, it is likely that 1H-Pyrido[3,4-b][1,4]oxazine, 6-ethyloctahydro- will emerge as a cornerstone in the next generation of therapeutic and functional materials.